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Compound of Interest

Compound Name: laccaic acid B

Cat. No.: B1674213 Get Quote

Laccaic acid B is a naturally occurring anthraquinone pigment and a constituent of lac dye,

which is derived from the resinous secretions of the lac insect, Kerria lacca. It is one of several

related compounds, designated laccaic acids A through E. This document provides the core

molecular formula and weight of Laccaic acid B, essential data for researchers in natural

products chemistry, materials science, and drug development.

Molecular Data Summary
The fundamental molecular properties of Laccaic acid B are summarized below. These values

are critical for stoichiometric calculations, analytical characterization, and computational

modeling.

Property Value Source

Molecular Formula C₂₄H₁₆O₁₂

Molecular Weight ~496.4 g/mol

Monoisotopic Mass 496.0642 g/mol

Elemental Analysis
C: 58.07%, H: 3.25%, O:

38.68%

Structural and Chemical Identity
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Laccaic acid B is a tetrahydroxyanthraquinone. Its formal IUPAC name is 3,5,6,8-tetrahydroxy-

7-[2-hydroxy-5-(2-hydroxyethyl)phenyl]-9,10-dioxoanthracene-1,2-dicarboxylic acid. This

structure, rich in hydroxyl and carboxylic acid groups, allows it to form coordination complexes

with metal ions, a critical function for its use as a lake pigment.

Methodology for Determination of Molecular Weight
and Formula
The molecular weight and formula of a purified compound like Laccaic acid B are typically

determined through a combination of well-established analytical techniques. While specific

experimental records for the cited data are not provided, the standard protocols include:

Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS), such as Time-of-

Flight (TOF) or Orbitrap analysis, is used to determine the exact mass of the molecule. This

experimental mass is then used to calculate the most likely elemental composition, thereby

confirming the molecular formula (C₂₄H₁₆O₁₂).

Elemental Analysis: This combustion-based technique provides the percentage composition

of individual elements (Carbon, Hydrogen, Oxygen) in the compound. The results are used

to derive the empirical formula, which is then reconciled with the molecular weight to

establish the molecular formula.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are used

to elucidate the chemical structure, confirming the number and types of protons and carbon

atoms, which must be consistent with the proposed molecular formula.

Chromatographic Separation: Prior to analysis, the compound must be isolated and purified.

High-performance liquid chromatography (HPLC) is a standard method for separating

Laccaic acid B from other related laccaic acids (A, C, E) to ensure the purity of the sample

being analyzed.

Logical Representation of Molecular Formula
The following diagram illustrates the elemental composition of Laccaic acid B based on its

molecular formula.
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Caption: Elemental composition of Laccaic acid B.

To cite this document: BenchChem. [A Technical Overview of Laccaic Acid B: Molecular
Characteristics]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1674213#laccaic-acid-b-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674213?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

